Cas no 661-36-9 (Tetramethylammonium tetrafluoroborate)

• Product Name: Tetramethylammonium tetrafluoroborate
• CAS No: 661-36-9
• MF: C₄H₁₂BF₄N
• MW: 160.949395179749
• MDL: MFCD00011745
• CID: 82936
• PubChem ID: 87576676
• Update Time: 2025-05-20

Tetramethylammonium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• tetramethylammonium tetrafluoroborate
• tetramethylazanium,tetrafluoroborate
• Tetramethylammonium fluoroborate
• Borate(1-), tetrafluoro-, tetramethylammonium salt
• tetramethylazanium tetrafluoroborate
• N,N,N-Trimethylmethanaminium tetrafluoroborate(1-)
• AMMONIUM, TETRAMETHYL-, TETRAFLUOROBORATE(1-)
• Methanaminium, N,N,N-trimethyl-, tetrafluoroborate(1-)
• XWFABLFRYCHILB-UHFFFAOYSA-N
• tetramethyl ammonium tetrafluoroborate
• S
• CS-0185871
• SY061684
• HY-W127672
• EINECS 211-547-1
• tetramethylammoniumtetrafluoroborate
• AKOS015832951
• Cyclooctylideneaceticacidethylester
• Q55573314
• tetrafluoroboranuide; tetramethylazanium
• A835345
• DTXSID10216296
• tetramethylazanium;tetrafluoroborate
• 661-36-9
• SCHEMBL193909
• MFCD00011745
• T0842
• NS00079725
• EN300-219144
• AS-63218
• D95388
• Methanaminium, N,N,N-trimethyl-, tetrafluoroborate(1-) (9CI)
• DTXCID10138787
• N,N,NTrimethylmethanaminium tetrafluoroborate(1)
• tetramethylammonium ion tetrafluoroborate
• DB-234038
• Methanaminium, N,N,Ntrimethyl, tetrafluoroborate(1)
• Ammonium, tetramethyl, tetrafluoroborate(1)
• T-MeA T-FB
• Borate(1), tetrafluoro, tetramethylammonium salt
• Methanaminium, N,N,Ntrimethyl, tetrafluoroborate(1) (9CI)
• Tetramethylammonium tetrafluoroborate

• MDL： MFCD00011745
• Inchi： 1S/C4H12N.BF4/c1-5(2,3)4;2-1(3,4)5/h1-4H3;/q+1;-1
• InChI Key： XWFABLFRYCHILB-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.[N+](C)(C)(C)C
• BRN： 3715404

Computed Properties

• Exact Mass: 161.10000
• Monoisotopic Mass: 161.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 38.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Powder.
• Melting Point: 330°C(lit.)
• Water Partition Coefficient: Solubility in hot water is almost transparent.
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: 1.62240
• Solubility: Not determined
• Sensitiveness: Hygroscopic

Tetramethylammonium tetrafluoroborate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：BS8300000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：8
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Tetramethylammonium tetrafluoroborate

Tetramethylammonium Tetrafluoroborate (CAS No. 661-36-9)

Tetramethylammonium tetrafluoroborate (TMA-TFB), with the CAS number 661-36-9, is a versatile compound widely used in various fields of chemistry, including organic synthesis, catalysis, and materials science. This compound is characterized by its high thermal stability and excellent solubility in polar solvents, making it an essential reagent in numerous applications.

The chemical structure of TMA-TFB consists of a tetramethylammonium cation and a tetrafluoroborate anion. The tetramethylammonium cation, (CH₃)₄N⁺, is a common organic cation known for its low toxicity and high stability. The tetrafluoroborate anion, BF₄^-, is a weakly coordinating anion that does not interfere with many chemical reactions, making it an ideal counterion for various applications.

In the realm of organic synthesis, TMA-TFB is often used as a phase transfer catalyst (PTC). Phase transfer catalysis is a technique that facilitates reactions between reactants in different phases by using a catalyst to transfer one reactant into the other phase. TMA-TFB's ability to dissolve in both aqueous and organic solvents makes it particularly effective in this role. Recent studies have shown that TMA-TFB can significantly enhance the efficiency and selectivity of various organic transformations, such as nucleophilic substitutions and condensation reactions.

Beyond its use as a catalyst, TMA-TFB has found applications in the preparation of ionic liquids. Ionic liquids are salts that are liquid at or near room temperature and have unique properties such as low vapor pressure, high thermal stability, and good solvating power. TMA-TFB can be used to synthesize ionic liquids with specific properties tailored for various applications, including solvent systems for chemical reactions, electrolytes for batteries, and materials for gas separation.

In the field of materials science, TMA-TFB has been explored for its potential in the synthesis of functional materials. For example, it has been used as a template or structure-directing agent in the synthesis of mesoporous silica and other porous materials. These materials have a wide range of applications, from catalysis to drug delivery systems. Recent research has also shown that TMA-TFB can be used to prepare metal-organic frameworks (MOFs) with enhanced stability and tunable pore sizes.

The environmental impact of TMA-TFB is another area of active research. While TMA-TFB itself is considered relatively non-toxic and environmentally friendly compared to many other chemicals, its disposal and potential long-term effects on ecosystems are still being studied. Efforts are underway to develop more sustainable methods for its synthesis and use, ensuring that its benefits can be realized without adverse environmental consequences.

In summary, Tetramethylammonium tetrafluoroborate (TMA-TFB) (CAS No. 661-36-9) is a multifaceted compound with significant applications in organic synthesis, catalysis, materials science, and beyond. Its unique properties make it an indispensable reagent in modern chemical research and development. As ongoing research continues to uncover new applications and improve its sustainability, TMA-TFB remains a valuable tool for chemists and materials scientists alike.